![molecular formula ClO3- B079027 Chlorate ion CAS No. 14866-68-3](/img/structure/B79027.png)
Chlorate ion
Overview
Description
The Chlorate ion, denoted as ClO3-, is an anion where the chlorine atom is in the +5 oxidation state . It is a strong oxidizing agent and exists in chemical compounds such as potassium chlorate .
Synthesis Analysis
The industrial-scale synthesis for sodium chlorate starts from an aqueous sodium chloride solution (brine) rather than chlorine gas . If the electrolysis equipment allows for the mixing of the chlorine and the sodium hydroxide, then the disproportionation reaction described above occurs .Molecular Structure Analysis
Chlorate anions have trigonal pyramidal structures . The this compound consists of one chlorine atom and three oxygen atoms . There also exists a negative ionic charge of -1 in the ion .Chemical Reactions Analysis
In sunlight, the chlorate (I) ion produced will decompose to produce hydrochloric acid and oxygen . The reaction between free chlorine (HOCl/OCl {sup {minus}}) and chlorite ion (ClO {sub 2} {sup {minus}}) has been studied in the pH 6.4-10.0 region .Physical And Chemical Properties Analysis
Chlorate, inorganic, n.o.s. is a white crystalline . It is soluble in water . The material itself is noncombustible, but it can form a very flammable mixture with combustible materials, and this mixture may be explosive if the combustible material is very finely divided .Scientific Research Applications
Planetary Science : Chlorate ions have been studied in the context of Mars' geology and chemistry. They are considered stable and potentially play a significant role in the wet chemistry of Mars, influencing the stability of water and the formation of salts like NaClO₃, KClO₃, Mg(ClO₃)₂, and Ca(ClO₃)₂ (Hanley et al., 2012).
Water Treatment : Chlorate formation during water treatment processes, especially involving chlorine dioxide and ozonation, is a significant area of study. Chlorate can be a contaminant in drinking water, and its formation pathways and control measures are critical for maintaining water quality (Siddiqui, 1996).
Analytical Chemistry : Research has been conducted on the development of methods for the detection and quantification of chlorate ions in various contexts, such as in drinking water. Techniques like ion chromatography and capillary electrophoresis have been explored for this purpose (Biesaga et al., 1997).
Environmental Science : Studies on the environmental presence and effects of chlorate ions include investigations into their natural occurrence and their role as a potential pollutant, particularly in soil and water ecosystems. For instance, the biogeochemistry of chlorine, including chlorate ions, has been examined in forest ecosystems (Lovett et al., 2005).
Electrochemistry : Research on the electrochemical aspects of chlorate ions, such as their reduction and formation during electrolytic processes, has implications for industrial applications like the production of chlorates and perchlorates (Brown, 1986).
Biogeochemistry : Studies have also focused on the natural cycling of chlorate ions in the environment, such as their formation, transformation, and interaction with other chemical species in natural waters and soils. This includes research on how chlorate ions are generated and behave in different environmental conditions (Gordon & Tachiyashiki, 1991).
Mechanism of Action
The reaction between free chlorine (HOCl/OCl {sup {minus}}) and chlorite ion (ClO {sub 2} {sup {minus}}) has been studied in the pH 6.4-10.0 region . The reaction proceeds through the Cl {sub 2}O {sub 2} intermediate followed by a direct reaction of the intermediate with hypochlorous acid to form chlorate ion .
Safety and Hazards
Future Directions
There is evidence that chlorous acid or sodium chlorite is effective against various bacteria, but the actual mechanism is not well understood . One reason for this is that the composition of chlorine-based compounds contained in sodium chlorite solutions has not been clearly elucidated . The composition can vary greatly with pH . In addition, the conventional iodometric titration method, the N, N -diethyl- p -phenylenediamine sulfate (DPD) method and the absorption photometric method cannot clarify the composition .
properties
IUPAC Name |
chlorate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClHO3/c2-1(3)4/h(H,2,3,4)/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTEGARKTQYYJKE-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]Cl(=O)=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClO3- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3073137 | |
Record name | Chlorate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3073137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
83.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Chlorate, n.o.s., wet appears as a moist solid or slurry., Chlorate, inorganic, n.o.s. is a white crystalline. It is soluble in water. The material itself is noncombustible, but it can form a very flammable mixture with combustible materials, and this mixture may be explosive if the combustible material is very finely divided. The mixture can be ignited by friction. Contact with strong sulfuric acid can cause fires or explosions. When mixed with ammonium salts, spontaneous decomposition and ignition may result. Prolonged exposure of the material to heat or fire can result in an explosion. | |
Record name | CHLORATE, N.O.S., WET | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/10818 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | CHLORATES, INORGANIC, N.O.S. | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/363 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
14866-68-3 | |
Record name | CHLORATE, N.O.S., WET | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/10818 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | CHLORATES, INORGANIC, N.O.S. | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/363 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Chlorate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14866-68-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chlorates | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014866683 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chlorate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3073137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CHLORATE ION | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/08Z8093742 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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